

Application Notes and Protocols for Suberoylhydroxamic Acid (SAHA) in Breast Cancer Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Suberoylhydroxamic acid

Cat. No.: B15567653

[Get Quote](#)

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of **Suberoylhydroxamic Acid (SAHA)**, also known as Vorinostat, in the context of breast cancer research. This document outlines the core mechanisms of SAHA, its effects on breast cancer cells, and detailed protocols for in vitro and in vivo experimental applications.

Introduction: The Epigenetic Frontier in Breast Cancer Therapy

Breast cancer remains a significant global health challenge, with its heterogeneity posing considerable therapeutic hurdles.^{[1][2]} The rise of epigenetic modulators as anti-cancer agents has opened new avenues for treatment. Suberoylanilide hydroxamic acid (SAHA), a potent pan-histone deacetylase (HDAC) inhibitor, has emerged as a promising therapeutic agent.^{[1][2][3][4]} SAHA was the first HDAC inhibitor to receive FDA approval for the treatment of cutaneous T-cell lymphoma and is extensively studied for its potential in solid tumors, including breast cancer.^{[2][4]}

HDACs are enzymes that remove acetyl groups from lysine residues on histones, leading to a more compact chromatin structure and transcriptional repression.[3][5] In many cancers, aberrant HDAC activity is linked to the silencing of tumor suppressor genes. SAHA counters this by inhibiting class I and II HDACs, which promotes histone hyperacetylation, relaxes chromatin, and reactivates the expression of genes involved in crucial cellular processes like cell cycle arrest, differentiation, and apoptosis.[6][7]

This guide provides the scientific rationale and step-by-step methodologies to effectively investigate the anti-tumor properties of SAHA in breast cancer models.

Mechanism of Action: How SAHA Exerts its Anti-Tumor Effects


The primary mechanism of SAHA is the inhibition of histone deacetylases. By binding to the zinc ion in the catalytic domain of HDACs, SAHA blocks their enzymatic activity.[4] This leads to an accumulation of acetylated histones (hyperacetylation), which alters chromatin structure and reactivates transcriptionally silenced genes.[6][8]

The downstream consequences of HDAC inhibition by SAHA in breast cancer cells are multifaceted:

- **Cell Cycle Arrest:** SAHA induces cell cycle arrest, primarily at the G1/S and G2/M phases.[1][3][9] This is often mediated by the upregulation of cyclin-dependent kinase (CDK) inhibitors like p21WAF1/Cip1 and p27Kip1.[1][5][10][11] These proteins inhibit the activity of cyclin-CDK complexes, thereby halting cell cycle progression.[12][13]
- **Induction of Apoptosis:** SAHA triggers programmed cell death in breast cancer cells.[1][8][10] This can occur through both intrinsic and extrinsic pathways. Mechanistically, SAHA can modulate the expression of Bcl-2 family proteins, decreasing anti-apoptotic members (like Bcl-2) and increasing pro-apoptotic members (like Bax and Bak).[10][11][14]
- **Autophagy:** In certain contexts, particularly in therapy-resistant cells like tamoxifen-resistant MCF-7 cells, SAHA has been shown to induce autophagic cell death.[15][16][17][18][19] This is characterized by the increased expression of autophagy markers like LC3-II and beclin-1.[15][16][17][19]

- **Modulation of Key Signaling Pathways:** SAHA's effects are not limited to histone modifications. It can influence various signaling pathways crucial for cancer cell survival and proliferation. For instance, in HER2-overexpressing breast cancer, SAHA can induce the degradation of the HER2 protein.[\[20\]](#) It can also sensitize cancer cells to other therapies, such as TRAIL-induced apoptosis.[\[21\]](#)

The following diagram illustrates the core mechanism of SAHA leading to cell cycle arrest and apoptosis.




[Click to download full resolution via product page](#)

SAHA's core mechanism leading to cell cycle arrest and apoptosis.

In Vitro Applications: Protocols and Methodologies

A systematic in vitro evaluation is crucial to understanding the efficacy and mechanism of SAHA in specific breast cancer contexts. The following workflow outlines a typical experimental approach.



[Click to download full resolution via product page](#)

A typical experimental workflow for in vitro evaluation of SAHA.

Cell Line Selection and Culture

The choice of cell line is critical. It is recommended to use a panel of breast cancer cell lines representing different subtypes:

- MCF-7, T47D: Luminal A, Estrogen Receptor positive (ER+).
- MDA-MB-231: Triple-Negative Breast Cancer (TNBC).
- SKBR3: HER2-overexpressing.

Cells should be cultured in their recommended media and conditions. For example, MCF-7 cells are typically grown in MEM with 5% calf serum, while MDA-MB-231 cells are maintained in DMEM with 10% newborn calf serum.[\[22\]](#)

Protocol: Cell Viability Assay (MTT/MTS)

This assay determines the concentration of SAHA that inhibits cell viability by 50% (IC₅₀).

Materials:

- Breast cancer cells of interest
- SAHA (stock solution in DMSO)
- 96-well plates
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent
- DMSO (for formazan dissolution in MTT assay)
- Plate reader

Procedure:

- Cell Seeding: Seed cells into a 96-well plate at a density of 5,000–10,000 cells/well in 100 μ L of media.[\[3\]](#) Allow cells to adhere overnight.
- SAHA Treatment: Prepare serial dilutions of SAHA in culture medium. A common starting range is 0.1 μ M to 20 μ M.[\[20\]](#) Remove the old media from the wells and add 100 μ L of the media containing the different SAHA concentrations. Include a vehicle control (DMSO at the same final concentration as the highest SAHA dose).

- Incubation: Incubate the plates for 24, 48, or 72 hours. A 72-hour incubation is common for assessing long-term cytotoxicity.[\[7\]](#)
- MTT/MTS Addition: Add 20 μ L of MTT solution (5 mg/mL) or MTS reagent to each well and incubate for 1.5-4 hours at 37°C.[\[23\]](#)
- Formazan Solubilization (for MTT): If using MTT, carefully remove the media and add 100-150 μ L of DMSO to each well to dissolve the formazan crystals.
- Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.[\[22\]](#)
- Data Analysis: Normalize the absorbance values to the vehicle control to calculate the percentage of cell viability. Plot the viability against the log of SAHA concentration to determine the IC50 value.

Cell Line	Typical SAHA IC50 Range (48-72h)	Reference Subtype
MCF-7	1 - 5 μ M	Luminal A (ER+)
MDA-MB-231	2 - 10 μ M	TNBC
T47D	1 - 5 μ M	Luminal A (ER+)

Note: IC50 values can vary significantly between labs due to differences in cell passage number, media, and assay conditions.

Protocol: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

- Cells treated with SAHA (at IC50 concentration for 24-48h) and control cells

- Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit
- 1X Annexin-binding buffer
- Propidium Iodide (PI)
- Flow cytometer

Procedure:

- Cell Harvesting: After SAHA treatment, collect both floating (apoptotic) and adherent cells. Trypsinize the adherent cells and combine them with the supernatant from the respective well.
- Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes) and wash the cells once with cold PBS.[14]
- Resuspension: Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of approximately 1×10^6 cells/mL.[24]
- Staining: Transfer 100 μ L of the cell suspension to a flow cytometry tube. Add 5 μ L of Annexin V-FITC and 5 μ L of PI staining solution.[24] Gently vortex.
- Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[14][24]
- Analysis: Add 400 μ L of 1X Annexin-binding buffer to each tube and analyze immediately by flow cytometry.[24]
- Data Interpretation:
 - Annexin V (-) / PI (-): Viable cells.
 - Annexin V (+) / PI (-): Early apoptotic cells.
 - Annexin V (+) / PI (+): Late apoptotic or necrotic cells.

Protocol: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method quantifies the DNA content of cells to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Materials:

- Cells treated with SAHA (at IC50 concentration for 24-48h) and control cells
- Cold 70% ethanol
- PBS
- PI staining solution (e.g., 50 µg/mL PI, 0.1 mg/mL RNase A in PBS)[[25](#)]
- Flow cytometer

Procedure:

- Cell Harvesting: Collect approximately $1-2 \times 10^6$ cells per sample as described for the apoptosis assay.
- Washing: Wash the cells once with cold PBS.
- Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[[10](#)][[21](#)] Fix for at least 30 minutes on ice or at -20°C for longer storage.[[10](#)]
- Rehydration: Centrifuge the fixed cells (e.g., 850 x g for 5 minutes) and discard the ethanol. Wash the cell pellet twice with cold PBS.[[21](#)]
- Staining: Resuspend the cell pellet in 500 µL of PI/RNase A staining solution. The RNase A is crucial to degrade RNA, which PI can also bind to, ensuring that the signal is specific to DNA content.[[11](#)]
- Incubation: Incubate for 30-40 minutes at 37°C or room temperature, protected from light.
[[25](#)]

- Analysis: Analyze the samples on a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content.
- Data Interpretation: A histogram of cell count versus fluorescence intensity will show distinct peaks. The G0/G1 peak has 2n DNA content, the G2/M peak has 4n DNA content, and the S phase is the region between these two peaks. SAHA treatment is expected to cause an accumulation of cells in the G1 and/or G2/M phases.[8][15]

Protocol: Western Blot for Histone Acetylation and Key Proteins

Western blotting is essential to confirm the mechanism of SAHA by detecting the hyperacetylation of histones and changes in the expression of cell cycle and apoptosis-related proteins.

Materials:

- Cells treated with SAHA (e.g., 0, 1, 2.5, 5 μ M for 24 hours)[3]
- Histone extraction buffer or whole-cell lysis buffer (RIPA)
- Protein assay kit (e.g., BCA)
- SDS-PAGE gels (a higher percentage, e.g., 15%, is recommended for resolving low molecular weight histones)
- PVDF or nitrocellulose membrane (0.2 μ m pore size is optimal for histones)[26]
- Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3, anti-p21, anti-p27, anti-PARP, anti-Bcl-2, anti-Bax, anti-Actin/Tubulin)
- HRP-conjugated secondary antibodies
- Chemiluminescent substrate (ECL)

Procedure:

- **Protein Extraction:** After treatment, wash cells with ice-cold PBS. For histone analysis, perform an acid extraction. For other proteins, lyse cells in RIPA buffer.[\[2\]](#)[\[3\]](#)
- **Quantification:** Determine protein concentration using a BCA or Bradford assay.
- **SDS-PAGE:** Load 10-30 µg of protein per lane on an SDS-PAGE gel and run to separate proteins by size.
- **Transfer:** Transfer the separated proteins to a PVDF or nitrocellulose membrane.[\[3\]](#)
- **Blocking:** Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
- **Primary Antibody Incubation:** Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[\[3\]](#)
- **Washing:** Wash the membrane three times with TBST.
- **Secondary Antibody Incubation:** Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[\[3\]](#)
- **Detection:** Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.
- **Analysis:** Quantify band intensities using software like ImageJ. Normalize the protein of interest to a loading control (e.g., Total H3 for acetylated H3, Actin for other proteins). An increase in the ratio of acetylated H3 to total H3 confirms SAHA's activity.

In Vivo Applications: Breast Cancer Xenograft Models

In vivo studies are critical for evaluating the therapeutic potential of SAHA in a physiological context.

Protocol: Xenograft Tumor Growth Inhibition Study

- **Animal Model:** Use immunodeficient mice (e.g., BALB/c nude or NOD/SCID).

- **Cell Implantation:** Subcutaneously or orthotopically implant breast cancer cells (e.g., 1-5 x 10⁶ MDA-MB-231 or TAMR/MCF-7 cells) into the flank or mammary fat pad of the mice.[18]
- **Tumor Growth:** Allow tumors to grow to a palpable size (e.g., 100-200 mm³).
- **Treatment Groups:** Randomize mice into treatment groups (e.g., vehicle control, SAHA).
- **SAHA Administration:** SAHA can be administered via intraperitoneal (IP) injection or oral gavage. A common dosage range is 25-100 mg/kg/day.[27][28] For example, a study used IP injections of SAHA every 2 days for 21 days in a TAMR/MCF-7 xenograft model, which significantly reduced tumor growth.[18]
- **Monitoring:** Measure tumor volume (e.g., with calipers) and mouse body weight 2-3 times per week.
- **Endpoint:** At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for Ki-67, TUNEL assay for apoptosis, or Western blot).

Combination Therapies

A significant area of research is the use of SAHA to sensitize breast cancer cells to other treatments. Studies have shown synergistic effects when SAHA is combined with:

- **Taxanes (Paclitaxel):** SAHA can enhance the anti-tumor effects of paclitaxel, leading to increased apoptosis and G2/M arrest.[1][8]
- **TRAIL:** SAHA can sensitize TRAIL-resistant breast cancer cells to apoptosis.[21]
- **Trastuzumab:** In HER2-positive breast cancer, combining SAHA with trastuzumab is a rational approach being explored in clinical trials.[29]
- **Hormonal Therapies:** SAHA may help restore sensitivity to anti-estrogen therapies like tamoxifen in resistant ER-positive breast cancer.[29]

Conclusion and Future Directions

Suberohydroxamic acid is a powerful tool for investigating the role of epigenetic regulation in breast cancer. Its ability to induce cell cycle arrest, apoptosis, and potentially overcome drug

resistance makes it a compound of high interest. The protocols detailed in this guide provide a robust framework for researchers to explore the therapeutic potential of SAHA, both as a single agent and in combination therapies. Future research will likely focus on identifying predictive biomarkers for SAHA response and optimizing combination strategies for different breast cancer subtypes.

References

- Vorinostat (SAHA) and Breast Cancer: An Overview. (2021). National Center for Biotechnology Information. [\[Link\]](#)
- Vorinostat (SAHA) and Breast Cancer: An Overview. (2021). MDPI. [\[Link\]](#)
- Effect of suberoylanilide hydroxamic acid (SAHA) on breast cancer cells within a tumor–stroma microfluidic model. (n.d.). Oxford Academic. [\[Link\]](#)
- Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [\[Link\]](#)
- Cell Cycle Protocol - Flow Cytometry. (n.d.). UT Health San Antonio. [\[Link\]](#)
- DNA Cell Cycle Analysis with PI. (n.d.). University of Rochester Medical Center. [\[Link\]](#)
- The Annexin V Apoptosis Assay. (n.d.). University of Virginia. [\[Link\]](#)
- Vorinostat induces G2/M cell cycle arrest in breast cancer cells via upregulation of PTEN. (n.d.). European Review for Medical and Pharmacological Sciences. [\[Link\]](#)
- DNA Staining with Propidium Iodide for Cell Cycle Analysis. (n.d.). Flow Cytometry Facility. [\[Link\]](#)
- MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital. [\[Link\]](#)
- Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2014). National Center for Biotechnology Information. [\[Link\]](#)
- Cell Cycle Analysis by Propidium Iodide (PI) Staining. (n.d.). University of Würzburg. [\[Link\]](#)

- Phase I Study of an Oral Histone Deacetylase Inhibitor, Suberoylanilide Hydroxamic Acid, in Patients With Advanced Cancer. (2005). National Center for Biotechnology Information. [\[Link\]](#)
- (A) Induction of p21 and p27 by SAHA in untreated control samples (no...). (n.d.). ResearchGate. [\[Link\]](#)
- Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death. (2011). National Center for Biotechnology Information. [\[Link\]](#)
- The effect of p21 over-expression on SAHA-induced apoptosis. (A) The... (n.d.). ResearchGate. [\[Link\]](#)
- Selection of an Optimal Cytotoxicity Assay for Undergraduate Research. (2018). ERIC. [\[Link\]](#)
- Molecular Mechanism of SAHA on Regulation of Autophagic Cell Death in Tamoxifen-Resistant MCF-7 Breast Cancer Cells. (2012). International Journal of Medical Sciences. [\[Link\]](#)
- Cell sensitivity assay and cell viability of Breast cancer cell (MCF7) using MTT assay of Ashitaba (Angelica Keiskei) leaf extra. (2020). INNSpub. [\[Link\]](#)
- MTT (Assay protocol). (2023). ResearchGate. [\[Link\]](#)
- Combination of SAHA and trastuzumab exerts synergistic cytotoxic... (n.d.). ResearchGate. [\[Link\]](#)
- A Phase I/II Study of Suberoylanilide Hydroxamic Acid (SAHA) in Combination with Trastuzumab (Herceptin) in Patients with Advanced Metastatic and/or Local Chest Wall Recurrent HER2-Amplified Breast Cancer. (2015). National Center for Biotechnology Information. [\[Link\]](#)
- Molecular mechanism of SAHA on regulation of autophagic cell death in tamoxifen-resistant MCF-7 breast cancer cells. (2012). PubMed. [\[Link\]](#)
- Silver nanoparticles: biosynthesis and cytotoxic performance against breast cancer MCF-7 and MDA-MB-231 cell lines. (2020). Nanomedicine Research Journal. [\[Link\]](#)

- In vivo efficacy of the histone deacetylase inhibitor suberoylanilide hydroxamic acid in combination with radiotherapy in a malignant rhabdoid tumor mouse model. (2012). National Center for Biotechnology Information. [[Link](#)]
- Methods for the analysis of histone H3 and H4 acetylation in blood. (2009). National Center for Biotechnology Information. [[Link](#)]
- Histone Immunoblotting Protocol. (n.d.). Rockland Immunochemicals. [[Link](#)]
- p21 and p27: roles in carcinogenesis and drug resistance. (2009). National Center for Biotechnology Information. [[Link](#)]
- In vitro and in vivo histone deacetylase inhibitor therapy with suberoylanilide hydroxamic acid (SAHA) and paclitaxel in ovarian cancer. (2009). PubMed. [[Link](#)]
- P21 and p27: Roles in carcinogenesis and drug resistance. (2009). ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- [2. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [3. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [4. texaschildrens.org](https://www.texaschildrens.org) [[texaschildrens.org](https://www.texaschildrens.org)]
- [5. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [6. Phase I Study of an Oral Histone Deacetylase Inhibitor, Suberoylanilide Hydroxamic Acid, in Patients With Advanced Cancer - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [7. innspub.net](https://www.innspub.net) [[innspub.net](https://www.innspub.net)]
- [8. Vorinostat \(SAHA\) and Breast Cancer: An Overview - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [9. academic.oup.com](https://academic.oup.com) [academic.oup.com]

- [10. wp.uthscsa.edu \[wp.uthscsa.edu\]](http://wp.uthscsa.edu)
- [11. Flow cytometry with PI staining | Abcam \[abcam.com\]](https://www.abcam.com)
- [12. p21 and p27: roles in carcinogenesis and drug resistance - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [13. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [14. kumc.edu \[kumc.edu\]](http://kumc.edu)
- [15. europeanreview.org \[europeanreview.org\]](https://www.europeanreview.org)
- [16. flowcytometry.utoronto.ca \[flowcytometry.utoronto.ca\]](https://flowcytometry.utoronto.ca)
- [17. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [18. Molecular Mechanism of SAHA on Regulation of Autophagic Cell Death in Tamoxifen-Resistant MCF-7 Breast Cancer Cells \[medsci.org\]](https://pubmed.ncbi.nlm.nih.gov)
- [19. Molecular mechanism of SAHA on regulation of autophagic cell death in tamoxifen-resistant MCF-7 breast cancer cells - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [20. apexbt.com \[apexbt.com\]](http://apexbt.com)
- [21. vet.cornell.edu \[vet.cornell.edu\]](http://vet.cornell.edu)
- [22. files.eric.ed.gov \[files.eric.ed.gov\]](https://files.eric.ed.gov)
- [23. protocols.io \[protocols.io\]](https://www.protocols.io)
- [24. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne \[bio-technique.com\]](https://www.bio-technique.com)
- [25. docs.research.missouri.edu \[docs.research.missouri.edu\]](https://docs.research.missouri.edu)
- [26. Histone Immunoblotting Protocol | Rockland \[rockland.com\]](https://www.rockland.com)
- [27. In vivo efficacy of the histone deacetylase inhibitor suberoylanilide hydroxamic acid in combination with radiotherapy in a malignant rhabdoid tumor mouse model - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [28. In vitro and in vivo histone deacetylase inhibitor therapy with suberoylanilide hydroxamic acid \(SAHA\) and paclitaxel in ovarian cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [29. A Phase I/II Study of Suberoylanilide Hydroxamic Acid \(SAHA\) in Combination with Trastuzumab \(Herceptin\) in Patients with Advanced Metastatic and/or Local Chest Wall Recurrent HER2-Amplified Breast Cancer: A trial of the ECOG-ACRIN Cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- To cite this document: BenchChem. [Application Notes and Protocols for Suberohydroxamic Acid (SAHA) in Breast Cancer Research]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b15567653/docs#application-notes-and-protocols-for-suberohydroxamic-acid-saha-in-breast-cancer-research\]](https://www.benchchem.com/product/b15567653/docs#application-notes-and-protocols-for-suberohydroxamic-acid-saha-in-breast-cancer-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)